Cas no 2248277-05-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate
• CAS No: 2248277-05-4
• MF: C₂₂H₁₂N₂O₄
• MW: 368.341685295105
• CID: 5605187
• PubChem ID: 165727842
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523213
• 2248277-05-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate

• Inchi： 1S/C22H12N2O4/c23-13-16-5-1-2-6-17(16)14-9-11-15(12-10-14)22(27)28-24-20(25)18-7-3-4-8-19(18)21(24)26/h1-12H
• InChI Key： WASTXWUXWMDCIA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C1C=CC=CC=1C#N)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.07970687g/mol
• Monoisotopic Mass: 368.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate (CAS No. 2248277-05-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate (CAS No. 2248277-05-4) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of isoindole derivatives, which are widely studied for their potential applications in pharmaceuticals, materials science, and agrochemicals. The presence of both cyano and benzoate functional groups in its structure makes it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and functional material development.

In recent years, the demand for high-performance organic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate has surged, driven by advancements in medicinal chemistry and material engineering. The compound's CAS No. 2248277-05-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its structural features, such as the isoindole-1,3-dione core and the 2-cyanophenyl substituent, contribute to its unique electronic and steric properties, making it a valuable building block for heterocyclic synthesis.

One of the key areas where 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate shows promise is in the development of small-molecule therapeutics. The isoindole-1,3-dione moiety is known for its bioactivity, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Additionally, the cyano group enhances the compound's ability to interact with biological targets, making it a candidate for structure-activity relationship (SAR) studies. This aligns with the current trend in precision medicine, where researchers seek tailored compounds for specific therapeutic applications.

Beyond pharmaceuticals, CAS No. 2248277-05-4 is also explored in advanced material science. The compound's aromatic and polar functional groups make it suitable for designing organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, such intermediates are critical for developing next-generation materials. The benzoate segment, in particular, offers opportunities for polymerization and cross-linking, which are essential for creating durable and efficient materials.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate can be prepared through esterification and cyclization reactions, leveraging commercially available precursors. Its synthesis is often optimized for high yield and purity, which are critical for industrial-scale production. The compound's stability under various conditions further enhances its utility in multi-step synthetic routes, a feature highly valued in process chemistry.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-cyanophenyl)benzoate (CAS No. 2248277-05-4) is a multifaceted compound with significant potential in both life sciences and material innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug development and organic electronics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and technology.